Cas no 2227963-22-4 ((1R)-1-(3,3-dimethylcyclohexyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1R)-1-(3,3-dimethylcyclohexyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227963-22-4
• MF: C₁₀H₁₇F₃O
• MW: 210.236593961716
• CID: 5755783
• PubChem ID: 165695153
• Update Time: 2025-10-29

(1R)-1-(3,3-dimethylcyclohexyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2227963-22-4
• (1R)-1-(3,3-dimethylcyclohexyl)-2,2,2-trifluoroethan-1-ol
• EN300-1971548

• Inchi： 1S/C10H17F3O/c1-9(2)5-3-4-7(6-9)8(14)10(11,12)13/h7-8,14H,3-6H2,1-2H3/t7?,8-/m1/s1
• InChI Key： BKUCWDLZAUBVFW-BRFYHDHCSA-N
• SMILES： FC([C@@H](C1CCCC(C)(C)C1)O)(F)F

Computed Properties

• Exact Mass: 210.12314965g/mol
• Monoisotopic Mass: 210.12314965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on (1R)-1-(3,3-dimethylcyclohexyl)-2,2,2-trifluoroethan-1-ol

Exploring (1R)-1-(3,3-dimethylcyclohexyl)-2,2,2-trifluoroethan-1-ol: A Key Chiral Intermediate in Modern Chemistry

In the realm of synthetic chemistry and pharmaceutical development, (1R)-1-(3,3-dimethylcyclohexyl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227963-22-4) has emerged as a compound of significant interest due to its unique structural features and versatile applications. This chiral alcohol, characterized by its stereospecific configuration and the presence of a trifluoromethyl group, plays a pivotal role in the synthesis of advanced materials and bioactive molecules. As researchers and industries increasingly focus on sustainability, green chemistry, and precision medicine, compounds like this are gaining attention for their potential to drive innovation in drug discovery, agrochemicals, and material science. The growing demand for enantiomerically pure substances in these fields underscores the importance of understanding and utilizing such intermediates effectively.

The chemical structure of (1R)-1-(3,3-dimethylcyclohexyl)-2,2,2-trifluoroethan-1-ol combines a cyclohexyl ring with dimethyl substitutions and a trifluoroethyl alcohol moiety, contributing to its stability and reactivity. This configuration not only enhances its utility as a building block in organic synthesis but also aligns with current trends in molecular design, where fluorinated compounds are prized for their ability to improve metabolic stability and bioavailability in pharmaceuticals. In recent years, searches for terms like "chiral synthesis techniques," "fluorine in drug design," and "sustainable chemical intermediates" have surged, reflecting a broader interest in eco-friendly and efficient synthetic routes. This compound, with its defined stereochemistry, fits seamlessly into these discussions, offering pathways to reduce waste and energy consumption in industrial processes.

Applications of (1R)-1-(3,3-dimethylcyclohexyl)-2,2,2-trifluoroethan-1-ol extend across multiple sectors, including pharmaceuticals, where it serves as a precursor for active pharmaceutical ingredients (APIs) targeting neurological and metabolic disorders. Its chiral nature is crucial for developing enantioselective catalysts and ligands, which are essential in asymmetric synthesis—a hot topic in AI-driven drug discovery platforms. Additionally, in material science, this compound contributes to the creation of novel polymers and coatings with enhanced durability and resistance, addressing user queries on "advanced material innovations" and "green alternatives in manufacturing." The integration of such intermediates into high-throughput screening and computational modeling further highlights their relevance in cutting-edge research, making them a subject of frequent exploration in scientific databases and SEO-optimized content.

From a market perspective, the demand for high-purity chiral compounds like (1R)-1-(3,3-dimethylcyclohexyl)-2,2,2-trifluoroethan-1-ol is on the rise, driven by advancements in biotechnology and personalized medicine. Industry reports and search analytics show increased interest in topics such as "cost-effective synthesis methods" and "scalable production of fluorinated intermediates," indicating a need for practical insights. This compound's role in streamlining synthetic pathways not only reduces production costs but also supports regulatory compliance and safety standards, which are top concerns for professionals in the field. By leveraging its properties, manufacturers can achieve higher yields and better product profiles, catering to the evolving demands of global markets.

In conclusion, (1R)-1-(3,3-dimethylcyclohexyl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227963-22-4) stands out as a valuable asset in modern chemistry, bridging gaps between theoretical research and industrial application. Its alignment with contemporary focuses on sustainability, innovation, and efficiency makes it a compelling subject for further study and utilization. As the scientific community continues to explore new frontiers, this compound will undoubtedly play a key role in shaping future developments, answering common search queries like "next-generation chemical intermediates" and "applications of fluorinated alcohols." Embracing such advancements not only fosters progress but also ensures that chemistry remains at the forefront of solving real-world challenges.